BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-Methylbenzyl
Isocyanate: Chemical Properties and Reactivity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylbenzyl isocyanate

Cat. No.: B1349297

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylbenzyl isocyanate, a member of the isocyanate family of compounds, is a versatile
reagent in organic synthesis, particularly valued for its role in the formation of urethane and
urea linkages. Its benzylic structure and the presence of a methyl group on the aromatic ring
influence its reactivity and physical properties, making it a subject of interest in the
development of pharmaceuticals and other complex organic molecules. This guide provides a
comprehensive overview of the chemical properties, reactivity, and handling of 3-Methylbenzyl
isocyanate, tailored for professionals in research and drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Methylbenzyl isocyanate is
presented in Table 1. These properties are crucial for its handling, storage, and application in
chemical reactions.
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Property Value

Molecular Formula CoHsNOJ[1][2]

Molecular Weight 147.17 g/mol [1][3]

Appearance Colorless to pale yellow liquid

Boiling Point 34-36 °C at 0.1 mmHg

Density 1.052 g/mL at 25 °C

Refractive Index (n20/D) 1.523

Solubility Soluble in common organic solvents.[4]

Table 1: Chemical and Physical Properties of 3-Methylbenzyl Isocyanate

Reactivity of the Isocyanate Functional Group

The reactivity of 3-Methylbenzyl isocyanate is dominated by the electrophilic nature of the
carbon atom in the isocyanate (-N=C=0) group. This carbon is susceptible to nucleophilic
attack by a wide range of compounds containing active hydrogen atoms, such as alcohols,
amines, and water.

General Reactivity Order

The general order of reactivity of nucleophiles with isocyanates is as follows:
aliphatic amines > aromatic amines > primary alcohols > water > secondary alcohols > phenols

This reactivity trend is crucial for designing selective chemical transformations.

Reaction with Alcohols to Form Urethanes

3-Methylbenzyl isocyanate reacts with alcohols to form N-(3-methylbenzyl)carbamates,
commonly known as urethanes. This reaction is fundamental in polyurethane chemistry and for
the synthesis of various organic molecules. The reaction proceeds via nucleophilic attack of the
alcohol's oxygen atom on the isocyanate's carbonyl carbon. This reaction can be catalyzed by
tertiary amines or organometallic compounds.[5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylbenzyl-isocyanate
https://georganics.sk/chemical/3-methylbenzyl-isocyanate/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylbenzyl-isocyanate
https://www.sigmaaldrich.com/US/en/product/aldrich/220574
https://www.researchgate.net/publication/237848744_The_Kinetics_of_the_Tertiary-Amine-Catalyzed_Reaction_of_Organic_Isocyanates_with_Thiols
https://www.benchchem.com/product/b1349297?utm_src=pdf-body
https://www.benchchem.com/product/b1349297?utm_src=pdf-body
https://www.benchchem.com/product/b1349297?utm_src=pdf-body
https://quantchem.kuleuven.be/cmms/Articles/JOC/jo9806411.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reactants
(3-Methylbenzyl Isocyanate) Product
>( N-(3-methylbenzyl)carbamate
(Urethane)
(Alcohol (R'-OH))
Reactants
(3-Methylbenzyl Isocyanate) Product

+ R'R"NH
\[N,N'-substituted Urea)

(Amine (R'R"NH))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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